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Compound of Interest

Compound Name: L-Perillaldehyde

Cat. No.: B192075

Essential Safety and Handling Guide for L-
Perillaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling L-Perillaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

L-Perillaldehyde is classified as a hazardous chemical that can cause skin irritation, serious
eye irritation, and potential respiratory irritation[1][2]. Adherence to proper PPE guidelines is
mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Rationale

Eye/Face Protection

Safety glasses with side-
shields (conforming to EN166)
or tightly sealed safety
goggles. A face shield is
recommended when there is a

risk of splashing[3][4].

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Lab coat

or chemical-resistant suit.

Prevents skin contact, which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
spill cleanup, use a NIOSH-
approved respirator with an
organic vapor cartridge or a
self-contained breathing
apparatus (SCBA).

Protects against inhalation of
vapors or mists that may cause

respiratory tract irritation.

Footwear

Closed-toe, chemical-resistant

safety footwear.

Protects feet from spills.

Physical and Chemical Properties

Understanding the properties of L-Perillaldehyde is crucial for safe handling and storage.
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Property Value

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

Appearance Colorless to pale yellow oily liquid

Cinnamaldehyde-like aroma with an oily peanut

Odor
flavor.

Boiling Point 235-238 °C at 760 mmHg

Melting Point <25°C

Flash Point 93.33-95.6 °C

Density 0.940 - 1.002 g/cm3 at 20-25 °C
Insoluble in water; Soluble in ethanol,

Solubility chloroform, benzene, and other organic
solvents.

Vapor Pressure 0.0434 mmHg at 25°C

Step-by-Step Handling and Storage Procedures

Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read the L-Perillaldehyde
SDS.

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

o Assemble PPE: Put on all required personal protective equipment as detailed in the table
above.

» Prepare Workspace: Ensure the work area is clean and uncluttered. Have spill cleanup
materials readily available.

Handling:
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e Grounding: Use non-sparking tools and take precautionary measures against static
discharge. Ground and bond containers when transferring material.

e Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing vapors or mist.

» Dispensing: When transferring, pour slowly to minimize splashing. Use a funnel where
appropriate.

¢ Heating: Keep away from heat, sparks, and open flames.
Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.

» Conditions: Store in a cool place. For long-term stability, some suppliers recommend storing
under an inert atmosphere.

e Incompatibilities: Store away from strong oxidizing agents.

Emergency and Disposal Plans

Emergency Procedures: First Aid
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Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, including under the eyelids.

Seek immediate medical attention.

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) . o :
contaminated clothing. If skin irritation persists,

consult a physician.

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Seek medical attention.

Clean mouth with water and drink plenty of
Ingestion water afterward. Do not induce vomiting. Call a

physician or poison control center immediately.

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Prevent the spill from entering drains or waterways.
Disposal Plan:

o All waste, including contaminated absorbent material and empty containers, must be
disposed of as hazardous waste.

o Disposal must be conducted in accordance with all federal, state, and local environmental
regulations.
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e Do not dispose of L-Perillaldehyde with household garbage or allow it to reach the sewage
system. Contact a licensed professional waste disposal service.

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of L-Perillaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. Perillaldehyde, (-)- | CL0H140 | CID 2724159 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 3. Page loading... [guidechem.com]

e 4. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling L-
Perillaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192075#personal-protective-equipment-for-handling-
I-perillaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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